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Compound of Interest

Compound Name: Calcium L-lactate pentahydrate

Cat. No.: B8254734

Technical Support Center: Calcium L-Lactate
Pentahydrate Solubility

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals encountering
solubility issues with Calcium L-lactate pentahydrate in organic solvents.

Frequently Asked Questions (FAQSs)

Q1: What is the general solubility of Calcium L-lactate pentahydrate in common solvents?

Calcium L-lactate pentahydrate is readily soluble in water and very soluble in boiling water.[1]
Its solubility in organic solvents varies significantly. It is practically insoluble in ethanol but is
reported to be very soluble in methanol.[2][3] The presence of water can significantly increase
its solubility in organic solvents. For instance, in ethanol-water mixtures, the solubility of
Calcium L-lactate pentahydrate decreases as the proportion of ethanol increases.[4][5]

Q2: Why is Calcium L-lactate pentahydrate more soluble in methanol than in ethanol?

The higher solubility of Calcium L-lactate pentahydrate in methanol compared to ethanol,
despite their structural similarities, is attributed to methanol's higher polarity.[3] As an ionic
compound, Calcium L-lactate pentahydrate dissolves more readily in more polar solvents.

Q3: Does the hydration state of calcium lactate affect its solubility?
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Yes, the hydration state can influence solubility. Calcium L-lactate pentahydrate can lose its
water of hydration at elevated temperatures (around 120°C) to become anhydrous.[6] This
change in crystal structure can affect its dissolution properties. It is crucial to be aware of the
specific form you are working with.

Q4: Can pH influence the solubility of Calcium L-lactate pentahydrate in aqueous or co-
solvent systems?

While Calcium L-lactate is the salt of a strong base (calcium hydroxide) and a weak acid (lactic
acid), its solubility in agueous solutions is not strongly dependent on pH in the neutral to acidic
range. However, in highly alkaline conditions, the formation of calcium hydroxide could
potentially occur, affecting the overall solubility.

Troubleshooting Guide for Solubility Issues

Encountering difficulties in dissolving Calcium L-lactate pentahydrate in organic solvents is a
common challenge. This guide provides a systematic approach to troubleshoot and resolve
these issues.

Initial Assessment

Before attempting any advanced troubleshooting, verify the following:

» Purity of the compound: Ensure the Calcium L-lactate pentahydrate is of high purity and
has been stored correctly.

o Solvent quality: Use high-purity, dry organic solvents unless a co-solvent system with water
is intended.

e Accurate measurements: Double-check all measurements of the solute and solvent.

Troubleshooting Workflow

The following diagram outlines a logical workflow for addressing solubility challenges.
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Caption: Troubleshooting workflow for dissolving Calcium L-lactate pentahydrate.
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Detailed Troubleshooting Steps

e Solvent Selection:
o Issue: The chosen organic solvent may not be polar enough.

o Solution: Calcium L-lactate pentahydrate is an ionic salt and requires a polar solvent for
dissolution. If you are using a non-polar or weakly polar solvent, switch to a more polar
one. Methanol is a good starting point as it is reported to be a better solvent than ethanol
for this compound.[3]

o Temperature Adjustment:
o Issue: Dissolution is slow or incomplete at room temperature.

o Solution: Gently heating the solvent can increase the solubility of Calcium L-lactate
pentahydrate.[4][7] Stir the solution continuously while heating. Be cautious with volatile
organic solvents and use appropriate safety measures.

e Mechanical Agitation:
o Issue: The compound is settling at the bottom and not dissolving.

o Solution: Increase the agitation by using a magnetic stirrer at a higher speed. For more
resistant particles, sonication can be an effective method to break down agglomerates and
enhance dissolution.

e Co-solvent System:
o Issue: The compound remains insoluble even in polar organic solvents.

o Solution: The addition of a small amount of water can significantly improve the solubility of
Calcium L-lactate pentahydrate in many organic solvents.[4][5] Start by adding water
dropwise to the organic solvent while stirring until the compound dissolves. Be mindful that
the addition of water may affect the properties of your final solution.

e Particle Size Reduction:
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o Issue: Large crystals or granules are dissolving very slowly.

o Solution: Reducing the particle size increases the surface area available for solvation. You
can gently grind the Calcium L-lactate pentahydrate powder using a mortar and pestle
before adding it to the solvent.

Quantitative Solubility Data

The following table summarizes the available quantitative solubility data for Calcium L-lactate
pentahydrate in various solvents. Data for many common organic solvents is not readily
available in the literature, highlighting the need for experimental determination for specific

applications.
Solvent System Temperature (°C) Solubility
Water 25 90 g/L
Ethanol - Practically Insoluble
Methanol - Very Soluble
Solubility decreases with
Ethanol/Water Mixtures 20 increasing ethanol
concentration
Solubility decreases with
_ increasing acetone
Acetone/Water Mixtures 5-40

concentration and increases

with temperature

Experimental Protocol: Determination of Solubility
of Calcium L-lactate pentahydrate in an Organic
Solvent

This protocol outlines a general procedure for determining the solubility of Calcium L-lactate
pentahydrate in a specific organic solvent using the shake-flask method, which is a common
technique for determining thermodynamic solubility.
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Materials and Equipment:

Calcium L-lactate pentahydrate

High-purity organic solvent of interest

Analytical balance

Vials with screw caps

Shaker or rotator capable of constant agitation
Temperature-controlled environment (e.g., incubator or water bath)
Centrifuge

Syringes and syringe filters (0.22 pum, compatible with the solvent)

Analytical instrument for quantification (e.g., HPLC, IC, or a validated spectroscopic method)

Procedure:

Preparation of Saturated Solutions: a. Add an excess amount of Calcium L-lactate
pentahydrate to a series of vials. The excess solid is crucial to ensure that equilibrium with
the dissolved solute is reached. b. Add a known volume of the organic solvent to each vial. c.
Tightly cap the vials to prevent solvent evaporation.

Equilibration: a. Place the vials in a shaker or rotator in a temperature-controlled
environment set to the desired experimental temperature. b. Agitate the samples for a
predetermined period (e.g., 24-48 hours) to ensure that equilibrium is reached. The time
required for equilibration should be determined experimentally by taking measurements at
different time points until the concentration of the dissolved solid remains constant.

Sample Preparation for Analysis: a. After equilibration, allow the vials to stand undisturbed
for a short period to let the excess solid settle. b. Carefully withdraw a sample of the
supernatant using a syringe. c. Immediately filter the sample through a 0.22 pm syringe filter
into a clean vial. This step is critical to remove any undissolved solid particles.
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o Quantification: a. Dilute the filtered sample with a suitable solvent to a concentration that falls
within the linear range of your analytical method. b. Analyze the diluted sample using a pre-
validated analytical method to determine the concentration of Calcium L-lactate
pentahydrate. c. Prepare a calibration curve using standard solutions of known
concentrations of Calcium L-lactate pentahydrate to quantify the concentration in the
experimental samples.

o Data Analysis: a. Calculate the solubility as the average concentration from replicate
samples. b. Express the solubility in appropriate units (e.g., g/L, mg/mL, or mol/L).

Experimental Workflow Diagram
[1. Prepare Saturated SqutiorD
(Excess Solute + Solvent)

:
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:
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:
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Caption: Workflow for determining the solubility of Calcium L-lactate pentahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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